Cas no 16929-66-1 (Benzene, 2-butyl-1,3-dimethoxy-)

• Product Name: Benzene, 2-butyl-1,3-dimethoxy-
• CAS No: 16929-66-1
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 1350427
• PubChem ID: 524840
• Update Time: 2025-04-20

Benzene, 2-butyl-1,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-butyl-1,3-dimethoxy-
• DTXSID701309014
• SCHEMBL6898660
• Benzene, 1,3-dimethoxy-2-butyl
• 16929-66-1
• 2-butyl-1,3-dimethoxybenzene

• Inchi： 1S/C12H18O2/c1-4-5-7-10-11(13-2)8-6-9-12(10)14-3/h6,8-9H,4-5,7H2,1-3H3
• InChI Key： HKRXKZXKXUTCQU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CCCC)OC

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46